Cas no 4744-08-5 (Propionaldehyde diethyl acetal)

Propionaldehyde diethyl acetal Properties

Names and Identifiers

• Propionaldehyde diethyl acetal
• 1,1-Diethoxypropane
• 4-Ethyl-3,5-dioxaheptane

• MDL： MFCD00009245
• InChIKey： MBNMGGKBGCIEGF-UHFFFAOYSA-N
• Inchi： 1S/C7H16O2/c1-4-7(8-5-2)9-6-3/h7H,4-6H2,1-3H3
• SMILES： CCC(OCC)OCC

Computed Properties

• Exact Mass: 132.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 132.11503
• Heavy Atom Count: 9
• Complexity: 48.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 1.79550
• PSA: 18.46000
• Refractive Index: n20/D 1.389(lit.)
• Boiling Point: 122.8 °C(lit.)
• Flash Point: Fahrenheit: 53.6 ° f
  Celsius: 12 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.815 g/mL at 25 °C(lit.)

Propionaldehyde diethyl acetal Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3.1
• Safety Instruction： S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11
• Hazard Level：3.1
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1989 3/PG 2
• Hazard Statement： H225
• Warning Statement： P210
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11
• Signal Word：Danger
• HazardClass：3.1

Propionaldehyde diethyl acetal Customs Data

• HS CODE：29110000